Cas no 895-84-1 (Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide)
Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide
- 4-CHLORO-BENZOIC ACID N'-(4-CHLORO-BENZOYL)-HYDRAZIDE
- 4-chloro-N'-(4-chlorobenzoyl)benzohydrazide
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- Inchi: InChI=1S/C14H10Cl2N2O2/c15-11-5-1-9(2-6-11)13(19)17-18-14(20)10-3-7-12(16)8-4-10/h1-8H,(H,17,19)(H,18,20)
- InChI Key: YBFRTDHRYMNDLU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(NNC(C2=CC=C(Cl)C=C2)=O)=O)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370532-1g |
4-Chloro-n'-(4-chlorobenzoyl)benzohydrazide |
895-84-1 | 95+% | 1g |
¥3034.00 | 2024-04-26 |
Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide
Exploring the Properties and Applications of Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide (CAS No. 895-84-1)
Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide (CAS No. 895-84-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various derivatives with potential applications in diverse industries. Its chemical stability and reactivity make it a valuable intermediate in the development of advanced materials and bioactive molecules.
The compound's structure features a 4-chlorobenzoic acid moiety linked to a hydrazide group, which is further substituted with a 4-chlorobenzoyl unit. This configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and thermal stability, making it suitable for various synthetic applications. Researchers have explored its potential in drug discovery, particularly in the design of antimicrobial agents and enzyme inhibitors, owing to its ability to interact with biological targets.
In recent years, the demand for Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide has surged due to its relevance in green chemistry initiatives. As industries shift toward sustainable practices, this compound's role in catalysis and biodegradable material synthesis has been highlighted. Its compatibility with eco-friendly solvents and low toxicity profile align with the growing emphasis on environmental safety and regulatory compliance.
Another area of interest is the compound's application in polymer science. Its functional groups enable it to act as a cross-linking agent or monomer in the production of high-performance polymers. These polymers are increasingly used in electronics, coatings, and adhesives, addressing the need for materials with enhanced durability and functionality. The compound's versatility also extends to nanotechnology, where it serves as a building block for nanostructured materials.
Frequently asked questions about Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide include inquiries about its synthesis methods, safety data, and commercial availability. Researchers and manufacturers often seek detailed spectroscopic data (e.g., NMR, IR) to confirm its purity and identity. Additionally, its storage conditions and handling precautions are critical topics for laboratory personnel and industrial users.
The compound's relevance in medicinal chemistry cannot be overstated. Studies have investigated its derivatives for potential anti-inflammatory and antioxidant activities, aligning with the global focus on personalized medicine and disease prevention. Its mechanism of action, particularly in modulating cellular pathways, remains a subject of ongoing research.
In summary, Benzoic acid,4-chloro-, 2-(4-chlorobenzoyl)hydrazide (CAS No. 895-84-1) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique properties and adaptability to emerging trends, such as sustainable chemistry and advanced material design, ensure its continued relevance in research and development. As innovation progresses, this compound is poised to play an even greater role in addressing contemporary challenges in science and technology.
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